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Compound of Interest

Compound Name: 8-Cyclohexadecen-1-one

Cat. No.: B8120503 Get Quote

Essential Safety and Handling Guide for 8-
Cyclohexadecen-1-one
For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 8-Cyclohexadecen-1-one (CAS No. 3100-36-5). Adherence to these procedures is

essential for ensuring personal safety and minimizing environmental impact.

I. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 8-Cyclohexadecen-
1-one to mitigate risks of exposure.[1][2]
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Exposure Route Required PPE Specifications & Rationale

Dermal (Skin) Contact Double Gloving

Use chemical-resistant gloves;

nitrile or neoprene are suitable

options.[3][4] The outer glove

should be changed

immediately upon

contamination.

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved

lab coat is required. For

procedures with a high risk of

splashing, a disposable gown

over the lab coat is

recommended.[2]

Full Coverage

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.[2]

Ocular (Eye) Contact Safety Goggles

ANSI Z87.1-compliant

chemical splash goggles are

mandatory to protect against

splashes and vapors.[2]

Face Shield

A full-face shield worn over

safety goggles is necessary

when there is a significant risk

of splashes.[2][3]

Inhalation Fume Hood

All handling of 8-

Cyclohexadecen-1-one, in

both solid and solution form,

must be conducted within a

certified chemical fume hood to

minimize inhalation risk.[2]
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Respirator

If exposure limits are exceeded

or if irritation is experienced, a

full-face respirator is required.

[1]

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 8-Cyclohexadecen-1-one during

routine laboratory operations.

A. Preparation

Verify that the chemical fume hood is certified and functioning correctly.

Cover the work surface within the fume hood with disposable absorbent liners.

Assemble all necessary equipment (e.g., spatulas, weigh paper, vials, solvents) inside the

fume hood before commencing work.

Don all required PPE as specified in the table above.

B. Weighing the Compound

Perform this task within a chemical fume hood.

Use dedicated and clearly labeled spatulas and equipment.

Handle the container with care to avoid generating airborne particles.

Weigh the desired amount onto creased weigh paper or directly into a tared vial.

Promptly and securely close the primary container after dispensing.

C. Solution Preparation

Add the solvent to the vial containing the weighed 8-Cyclohexadecen-1-one using a pipette

or syringe to minimize splashing.
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Securely cap the vial and mix using a vortex or sonicator until the solid is fully dissolved.

III. Disposal Plan
All waste generated from handling 8-Cyclohexadecen-1-one must be treated as hazardous

chemical waste.[2]

Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid materials,

including used PPE, weigh paper, and

absorbent liners, in a dedicated, sealed, and

clearly labeled hazardous waste container.[2]

Liquid Waste

Unused solutions and rinseates should be

collected in a sealed and properly labeled

hazardous waste container. Do not mix with

other waste streams unless compatibility has

been confirmed.[2]

Spills

In the event of a spill, absorb with an inert

material such as dry clay, sand, or

diatomaceous earth and place into containers

for disposal.[5] Prevent the spill from entering

drains.[1][5]

IV. Emergency Procedures
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Exposure Type First Aid Measures

Inhalation

If breathing is difficult, remove the individual to

fresh air. If symptoms persist, seek medical

attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and water.[5]

Eye Contact

Promptly wash eyes with plenty of water while

lifting the eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing and

seek medical attention if irritation persists.[5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water (only if the person is conscious) and call a

physician or poison control center immediately.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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